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Compound of Interest

Compound Name: Diazan

Cat. No.: B022604

For researchers, scientists, and drug development professionals, the safe handling and
disposal of hazardous chemicals is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of Diazan, commonly known as hydrazine.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance. Hydrazine and its derivatives are toxic, potentially carcinogenic, and pose a
significant environmental hazard if not managed correctly.[1][2][3]

Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure all necessary safety measures are in place.
This includes the use of appropriate Personal Protective Equipment (PPE) and a thorough
understanding of the chemical's hazards.

Personal Protective Equipment (PPE) and Handling Summary
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Item Specification Rationale
To prevent skin contact, as
) ) hydrazine can cause severe
Chemical-resistant gloves ]
Gloves skin burns and may be

(e.g., Nitrile)

absorbed through the skin.[2]
[41[5]

Eye Protection

Chemical safety goggles and a

face shield

To protect against splashes,
which can cause severe eye
damage.[2][5][6]

To protect clothing and skin

Lab Coat Standard laboratory coat o
from contamination.[6]
o Use in a well-ventilated area or  To avoid inhalation of vapors,
Ventilation ) . -
a chemical fume hood which are fatal if inhaled.[4][7]
Hydrazine is a combustible
Store in a cool, dry, well- liquid and can be unstable.[4]
ventilated area away from It is incompatible with acids,
Storage

heat, direct sunlight, and

incompatible materials.[4][5]

bases, finely powdered metals,
halogens, and organic

materials.[4]

First Aid Measures
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Exposure Route

Action

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

immediate medical attention.[4]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[4]

[8]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. Seek immediate medical attention.

[4]

Ingestion

Do NOT induce vomiting. Call a physician or

poison control center immediately.[4]

Quantitative Hazard and Physical Data

The following tables summarize key quantitative data for hydrazine, highlighting its hazardous

properties.

Toxicity Data

Type Value Species
Oral LD50 60 - 129 mg/kg Rat
Dermal LD50 91 - 238 mg/kg Rabbit
Inhalation LC50 0.75 mg/l (4 hours) Rat

Data sourced from Arkema Hydrazine Hydrate 55% MSDS.[5]

Exposure Limits
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Organization Limit Value
OSHA PEL (8-hour TWA) 1 ppm
NIOSH REL (2-hour ceiling) 0.03 ppm
ACGIH TLV (8-hour TWA) 0.01 ppm

Data sourced from the New Jersey Department of Health Hazardous Substance Fact Sheet.[8]

Physical Properties

Property Value
Appearance Colorless liquid
Boiling Point 120.1°C/248.2 °F
Flash Point 75°C /167 °F
Specific Gravity 1.032

Solubility Miscible with water

Data for Hydrazine hydrate, 100%.[4]

Step-by-Step Disposal Procedure

The primary method for the disposal of hydrazine waste is through chemical neutralization to
render it non-hazardous. The following protocol outlines the recommended steps. Under no
circumstances should hydrazine waste be disposed of down the drain without treatment or in
regular solid waste containers.[9]

Experimental Protocol: Neutralization of Hydrazine Waste
Objective: To safely neutralize hydrazine waste through oxidation.
Materials:

» Hydrazine waste solution

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/1006.pdf
https://www.fishersci.com/store/msds?partNumber=AC196711000&productDescription=HYDRAZINE+HYDRAT+SOL+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.arxada.com/content/dam/arxada/CMC/hydrazine/documents/SafetyHandlingTDS.pdf.coredownload.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Sodium hypochlorite (bleach) solution (<5% available chlorine) or Calcium hypochlorite
solution (5%)[9][10]

e Large, appropriate chemical-resistant container
 Stirring mechanism (e.g., magnetic stir bar and plate)
o Personal Protective Equipment (as specified above)
Procedure:

e Preparation: Conduct the entire procedure in a chemical fume hood. Ensure all necessary
PPE is worn.

« Dilution: If the hydrazine waste is concentrated, dilute it with a large volume of water in the
reaction container. The final concentration of hydrazine should be 5% or less to avoid
excessive heat generation during neutralization.[9]

o Neutralization: Slowly add the sodium hypochlorite or calcium hypochlorite solution to the
diluted hydrazine waste while stirring continuously. An equal volume of 5% calcium
hypochlorite solution to the hydrazine waste is a recommended starting point.[9] The reaction
between hydrazine and hypochlorite yields nitrogen gas, water, and sodium chloride.

» Verification of Neutralization: After the addition of the oxidizing agent is complete, continue to
stir the solution for a period of time to ensure the reaction is complete. Test the resulting
solution to confirm the absence of hydrazine.

o Final Disposal: Once neutralization is confirmed, the resulting solution can typically be
disposed of down the drain with a large volume of water, in accordance with local, state, and
federal regulations. Always consult your institution's environmental health and safety office
for final approval.[5][11]

Alternatively, for small quantities, dilution with water to at least a 40% solution followed by
neutralization with dilute sulfuric acid has also been described.[11] However, oxidation is the
more commonly recommended method. For large spills or bulk quantities, contact your
institution's hazardous waste disposal service.[8]
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Disposal Workflow Diagram

Start: Hydrazine Waste

Don Appropriate PPE
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l

Large Spill or Bulk Quantity?
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(to <5% concentration)

Contact Environmental Health & Safety (EHS)

for Hazardous Waste Pickup

Slowly Add Oxidizing Agent
(e.g., Sodium Hypochlorite) with Stirring

i
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(as per regulations)
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Caption: Workflow for the safe disposal of hydrazine waste.

This guide is intended to provide essential information for the proper disposal of hydrazine.
Always consult the Safety Data Sheet (SDS) for the specific hydrazine product you are using
and adhere to all institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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